Cas no 1300645-77-5 (3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine)

• Product Name: 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine
• CAS No: 1300645-77-5
• MF: C₂₀H₂₆BNO₅
• MW: 371.235146045685
• MDL: MFCD31916437
• CID: 4582287
• PubChem ID: 69925907
• Update Time: 2025-05-24

3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine
• 3,4-Dimethoxy-2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)methyl)pyridine
• 3,4-dimethoxy-2-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl}pyridine
• 1300645-77-5
• AKOS037644882
• AS-55460
• D93872
• SCHEMBL6880210
• 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine

• MDL： MFCD31916437
• Inchi： 1S/C20H26BNO5/c1-19(2)20(3,4)27-21(26-19)14-7-9-15(10-8-14)25-13-16-18(24-6)17(23-5)11-12-22-16/h7-12H,13H2,1-6H3
• InChI Key： FSQUMXBFVYEYGZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCC2C(=C(C=CN=2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 371.1904031g/mol
• Monoisotopic Mass: 371.1904031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59

Additional information on 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine

Comprehensive Overview of 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine (CAS No. 1300645-77-5)

The compound 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine (CAS No. 1300645-77-5) is a highly specialized boronic ester-containing derivative, which has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique structural features, including the dioxaborolane ring and pyridine core, make it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in pharmaceutical and agrochemical applications.

In recent years, the demand for boron-based compounds like 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine has surged due to their pivotal role in drug discovery and bioconjugation. Researchers are particularly interested in its potential as a proteolysis-targeting chimera (PROTAC) linker or as a building block for fluorescent probes. The compound's boronate ester moiety is also critical for developing covalent organic frameworks (COFs), which are emerging as next-generation materials for gas storage and catalysis.

From a synthetic perspective, the 3,4-dimethoxypyridine segment of this molecule enhances its solubility in organic solvents, facilitating its use in multistep synthesis. The tetramethyl-dioxaborolane group, on the other hand, provides stability under ambient conditions while remaining reactive in palladium-catalyzed transformations. This balance makes CAS No. 1300645-77-5 a preferred choice for high-throughput screening and library synthesis in pharmaceutical R&D.

Environmental and green chemistry considerations have also driven interest in this compound. Its boronic acid derivatives are often employed in water-compatible reactions, aligning with the industry's shift toward sustainable synthesis. Additionally, the compound's stability and low toxicity profile make it suitable for biocompatible applications, such as bioimaging and targeted drug delivery systems.

For researchers exploring structure-activity relationships (SAR), 3,4-Dimethoxy-2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]pyridine offers a modular scaffold for lead optimization. Its aromatic ether linkage and electron-rich pyridine ring enable diverse post-functionalization strategies, which are essential for tailoring properties like lipophilicity and bioavailability.

In summary, CAS No. 1300645-77-5 represents a critical tool for modern chemists, bridging gaps between small-molecule synthesis and advanced material design. Its applications span from catalysis to biotechnology, reflecting the compound's adaptability to both academic and industrial challenges. As the scientific community continues to prioritize precision chemistry, this boronic ester derivative is poised to remain at the forefront of innovation.